Cas no 1804953-48-7 (2-Bromo-3-(difluoromethyl)-6-methoxy-5-methylpyridine)

• Product Name: 2-Bromo-3-(difluoromethyl)-6-methoxy-5-methylpyridine
• CAS No: 1804953-48-7
• MF: C₈H₈BrF₂NO
• MW: 252.056028366089
• CID: 4861637
• Update Time: 2025-10-22

2-Bromo-3-(difluoromethyl)-6-methoxy-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(difluoromethyl)-6-methoxy-5-methylpyridine

• Inchi： 1S/C8H8BrF2NO/c1-4-3-5(7(10)11)6(9)12-8(4)13-2/h3,7H,1-2H3
• InChI Key： PHIOHEXCSSTIKS-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C=C(C)C(=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 3.2
• Topological Polar Surface Area: 22.1

Additional information on 2-Bromo-3-(difluoromethyl)-6-methoxy-5-methylpyridine

Comprehensive Introduction to 2-Bromo-3-(difluoromethyl)-6-methoxy-5-methylpyridine (CAS No. 1804953-48-7)

2-Bromo-3-(difluoromethyl)-6-methoxy-5-methylpyridine (CAS No. 1804953-48-7) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo and difluoromethyl substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a methoxy group and a methyl substitution, enhances its reactivity and selectivity in cross-coupling reactions, making it a valuable asset in modern synthetic chemistry.

The growing demand for fluorinated pyridines in drug discovery has propelled interest in compounds like 2-Bromo-3-(difluoromethyl)-6-methoxy-5-methylpyridine. Researchers are particularly focused on its potential applications in developing kinase inhibitors and antimicrobial agents. Recent studies highlight its role in optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) properties of lead compounds, a critical factor in pharmaceutical R&D. Additionally, its heterocyclic core aligns with trends in fragment-based drug design, addressing challenges like target specificity and metabolic stability.

From an agrochemical perspective, 2-Bromo-3-(difluoromethyl)-6-methoxy-5-methylpyridine is explored for its herbicidal and fungicidal properties. The difluoromethyl moiety is known to improve lipid solubility and membrane permeability, enhancing the efficacy of crop protection agents. This aligns with the industry's shift toward sustainable pest control solutions, where fluorine-containing compounds play a pivotal role in reducing environmental persistence while maintaining high activity.

Synthetic accessibility remains a key advantage of this compound. Advances in transition-metal-catalyzed reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have streamlined its incorporation into complex architectures. The bromo substituent acts as a handle for further functionalization, enabling rapid diversification—a feature highly valued in combinatorial chemistry and high-throughput screening platforms.

Environmental and regulatory considerations are also shaping the discourse around CAS No. 1804953-48-7. As industries prioritize green chemistry principles, methodologies to synthesize this compound with reduced waste and energy consumption are under development. Catalytic C-H activation and electrochemical approaches are emerging as alternatives to traditional halogenation techniques, reflecting broader trends in sustainable synthesis.

In analytical chemistry, 2-Bromo-3-(difluoromethyl)-6-methoxy-5-methylpyridine presents distinct spectral signatures. Nuclear Magnetic Resonance (NMR) studies reveal characteristic shifts for the difluoromethyl proton (δ ~6.0 ppm) and methoxy group (δ ~3.8 ppm), aiding in structural verification. Mass spectrometry data typically shows a molecular ion peak consistent with its monoisotopic mass (C₈H₈BrF₂NO), further supporting quality control protocols.

The compound's stability under various pH conditions and thermal profiles is frequently investigated, particularly for formulation development. Such data is crucial for ensuring compatibility with excipients in drug delivery systems or adjuvants in agrochemical preparations. Researchers also examine its photostability, given the light-sensitive nature of many halogenated heterocycles.

Market analysts note increasing patent filings involving 1804953-48-7, signaling its commercial potential. Major applications span small-molecule therapeutics for oncology and CNS disorders, where its scaffold contributes to blood-brain barrier penetration. Concurrently, the agrochemical sector leverages its structural motifs to address resistance mechanisms in pest populations—a pressing concern in integrated pest management strategies.

Future research directions may explore 2-Bromo-3-(difluoromethyl)-6-methoxy-5-methylpyridine in biocatalysis or as a ligand precursor in coordination chemistry. Its balanced lipophilicity (predicted LogP ~2.5) and hydrogen-bonding capacity make it an intriguing candidate for molecular recognition studies. Collaborative efforts between academia and industry continue to uncover novel reactivities, reinforcing its status as a multifunctional building block in synthetic organic chemistry.